Cas no 637-59-2 ((3-Bromopropyl)benzene)

• Product Name: (3-Bromopropyl)benzene
• CAS No: 637-59-2
• MF: C₉H₁₁Br
• MW: 199.087641954422
• MDL: MFCD00000257
• CID: 39351
• PubChem ID: 12503
• Update Time: 2025-05-23

(3-Bromopropyl)benzene Chemical and Physical Properties

Names and Identifiers

• (3-Bromopropyl)benzene
• (3-Bromopropyl)benzene~3-Phenylpropyl bromide
• 3-Phenylpropyl bromide
• 1-Bromo-3-phenylpropane
• (3-Bromoprop-1-yl)benzene
• 3-bromopropylbenzene
• : 1-Bromo-3-phenylpropane
• Hydrocinnamyl bromide
• (3-bromopropyl) benzene
• FT-0604700
• 3-phenyl-1-propylbromide
• SCHEMBL81831
• 3-bromo-propyl-benzene
• A834512
• 1-(bromo-propyl)-benzene
• 6VX623QN9V
• 3-bromanylpropylbenzene
• 1-bromo -3-phenyl propane
• MFCD00000257
• F0001-1731
• (gamma-Bromopropyl)benzene
• CHEMBL4203225
• (3-Bromopropyl)benzene, 3-Phenylpropyl bromide, Hydrocinnamyl bromide
• 1-bromo-3-phenyl-propane
• 1-brom-3-phenylpropane
• 3-(phenyl)propylbromide
• AKOS000120756
• NSC133438
• phenylpropylbromide
• DTXSID1060924
• EN300-20957
• W-109586
• (.gamma.-Bromopropyl)benzene
• 3-phenylbromopropane
• EINECS 211-294-7
• EC 211-294-7
• Q27265606
• 1-bromo-3 phenylpropane
• 1bromo-3-phenylpropane
• (3-bromo-propyl)-benzene
• 3-phenylpropylbromine
• NSC 133438
• 1-Bromo-3-phenylpropane, 98%
• SY046253
• 637-59-2
• 3-phenylpropylbromide
• NS00001015
• D78162
• 3-BROMOPROPYL-BENZENE (1-PHENYL,3-BROMOPROPANE)
• CS-0015315
• .GAMMA.-BROMOPROPYL)BENZENE
• .gamma.-Phenylpropyl bromide
• 1-(3-bromopropyl)benzene
• 3-Phenyl-1-bromopropane
• 4-bromopropylbenzene
• (3-bromopropyl)-benzene
• STR03824
• l-bromo-3-phenylpropane
• NSC-133438
• 1-Phenyl-3-bromopropane
• 1-BROMO-3-PHENYL PROPANE
• BP-30042
• Benzene, bromopropyl-
• 3-phenyl-propyl bromide
• 3-phenyl propylbromide
• 3-Bromo-1-phenylpropane
• InChI=1/C9H11Br/c10-8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H
• Benzene, (3-bromopropyl)-
• UNII-6VX623QN9V
• B1237
• STL373485
• Benzene, (3bromopropyl)
• 3-BROMOPROPYL-BENZENE (1-PHENYL,3-BROMOPROPANE)
• GAMMA-BROMOPROPYL)BENZENE
• gamma-Phenylpropyl bromide
• BBL027292
• DTXCID6044064
• 3Bromo1phenylpropane
• 3phenylpropyl bromide
• (3Bromopropyl)benzene
• (gammaBromopropyl)benzene

• MDL： MFCD00000257
• Inchi： 1S/C9H11Br/c10-8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2
• InChI Key： XMZQWZJMTBCUFT-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=CC=1
• BRN： 2205527

Computed Properties

• Exact Mass: 198.00400
• Monoisotopic Mass: 198.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 74.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.31 g/mL at 25 °C(lit.)
• Melting Point: -10°C (estimate)
• Boiling Point: 129°C/29mmHg(lit.)
• Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
• Refractive Index: n20/D 1.546(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 0.00000
• LogP: 3.01410
• Solubility: Not determined

(3-Bromopropyl)benzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 22-36/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on (3-Bromopropyl)benzene

CAS No. 637-59-2: (3-Bromopropyl)benzene

(3-Bromopropyl)benzene, also known as CAS No. 637-59-2, is a chemical compound that has garnered significant attention in recent years due to its unique properties and versatile applications. This compound is a derivative of benzene, with a bromopropyl group attached at the third position of the benzene ring. The structure of (3-Bromopropyl)benzene makes it highly reactive and suitable for various chemical transformations, particularly in organic synthesis and materials science.

The synthesis of (3-Bromopropyl)benzene typically involves electrophilic substitution reactions on benzene rings. The introduction of the bromopropyl group is achieved through a Friedel-Crafts alkylation reaction, where a bromide ion acts as a leaving group. This reaction is facilitated by the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃), which helps generate the electrophilic species necessary for the substitution. The regioselectivity of the reaction is influenced by the directing effects of substituents on the benzene ring, ensuring that the bromopropyl group attaches predominantly at the meta position.

Recent studies have highlighted the potential of (3-Bromopropyl)benzene in advanced materials development. Researchers have explored its use as a precursor for synthesizing polyaromatic hydrocarbons (PAHs), which are critical components in organic electronics and optoelectronic devices. For instance, a 2022 study published in Nature Communications demonstrated that derivatives of (3-Bromopropyl)benzene can be used to fabricate high-performance organic field-effect transistors (OFETs) with improved charge carrier mobility.

In addition to its role in materials science, (3-Bromopropyl)benzene has found applications in pharmaceutical chemistry. Its brominated structure makes it an ideal candidate for Suzuki-Miyaura coupling reactions, enabling the construction of complex molecular frameworks with high precision. A 2021 paper in Journal of Medicinal Chemistry reported that derivatives of this compound were effective in inhibiting certain kinases associated with cancer progression, suggesting its potential as a lead compound for drug development.

The physical properties of (3-Bromopropyl)benzene are also worth noting. It has a melting point of approximately -40°C and a boiling point around 145°C, making it suitable for use in various industrial processes that require thermal stability. Its solubility in organic solvents such as dichloromethane and THF further enhances its utility in laboratory settings and large-scale manufacturing.

From an environmental perspective, understanding the fate and transport of (3-Bromopropyl)benzene in natural systems is crucial. Recent research has focused on its biodegradation pathways and potential ecotoxicological effects. A 2023 study conducted by environmental scientists at Stanford University revealed that under aerobic conditions, this compound can be effectively degraded by soil microorganisms within 48 hours, reducing its persistence in ecosystems.

In conclusion, CAS No. 637-59-2, or (3-Bromopropyl)benzene, stands out as a versatile and valuable compound with applications spanning organic synthesis, materials science, and pharmaceutical chemistry. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in the development of next-generation materials and therapeutic agents.